![molecular formula C20H27N3O2S B5561167 N-[1-methyl-2-(4-methyl-1-piperidinyl)ethyl]-N'-(4-methyl-2-oxo-2H-chromen-7-yl)thiourea](/img/structure/B5561167.png)
N-[1-methyl-2-(4-methyl-1-piperidinyl)ethyl]-N'-(4-methyl-2-oxo-2H-chromen-7-yl)thiourea
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Description
N-[1-methyl-2-(4-methyl-1-piperidinyl)ethyl]-N'-(4-methyl-2-oxo-2H-chromen-7-yl)thiourea is a useful research compound. Its molecular formula is C20H27N3O2S and its molecular weight is 373.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 373.18239829 g/mol and the complexity rating of the compound is 557. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Characterization
The synthesis of novel derivatives involving the chromen (coumarin) core and thiourea functionalities, similar to the compound , highlights innovative approaches in organic chemistry. These methodologies often aim at generating compounds with potential biological activities. For example, Shah et al. (2016) describe the solvent-free synthesis of substituted N-(4-(8-methoxy-2-oxo-2H-chromen-3-yl) thiazol-2-yl) amides, showcasing a method that could be relevant for synthesizing structurally related compounds. The use of piperidine as a catalyst in the synthesis process indicates the versatility of nitrogen-containing heterocycles in facilitating chemical reactions (Shah et al., 2016).
Biological Activity
Research into the biological activities of compounds bearing chromen and thiourea moieties often focuses on their potential as antimicrobial, antifungal, and anticancer agents. For instance, compounds with the chromen core have been evaluated for their anti-breast cancer activity against estrogen receptor-positive and negative human breast cancer cell lines, indicating their therapeutic potential (Dube et al., 2019). Similarly, Tiwari et al. (2018) report on the synthesis of chromone-pyrimidine coupled derivatives, evaluated for their antimicrobial activity, highlighting the importance of combining pharmacophoric units to enhance biological efficacy (Tiwari et al., 2018).
Chemical Interactions and Mechanisms
The study of chemical interactions and mechanisms underpinning the activity of such compounds can provide insights into their potential applications. For example, the conjugate addition of ketones to nitroalkenes catalyzed by a chiral primary amine-thiourea catalyst demonstrates the utility of thiourea derivatives in stereoselective synthesis (Huang & Jacobsen, 2006). This highlights the potential for compounds with thiourea functionalities to participate in complex chemical processes, potentially leading to the development of new materials or pharmaceuticals.
properties
IUPAC Name |
1-(4-methyl-2-oxochromen-7-yl)-3-[1-(4-methylpiperidin-1-yl)propan-2-yl]thiourea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N3O2S/c1-13-6-8-23(9-7-13)12-15(3)21-20(26)22-16-4-5-17-14(2)10-19(24)25-18(17)11-16/h4-5,10-11,13,15H,6-9,12H2,1-3H3,(H2,21,22,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSJUBOUGOSTATK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)CC(C)NC(=S)NC2=CC3=C(C=C2)C(=CC(=O)O3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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